(RS)-1-(5-chloro-4-nitro-thiophene-2-sulfonyl)-pyrrolidin-3-ol

• Molecular Formula: C8H9ClN2O5S2
• Molecular Weight: 312.8 g/mol
• IUPAC Name: 1-(5-chloro-4-nitrothiophen-2-yl)sulfonylpyrrolidin-3-ol
• InChI: InChI=1S/C8H9ClN2O5S2/c9-8-6(11(13)14)3-7(17-8)18(15,16)10-2-1-5(12)4-10/h3,5,12H,1-2,4H2
• InChI Key: DURITPIAQACKDK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1O)S(=O)(=O)C2=CC(=C(S2)Cl)[N+](=O)[O-]

Description

(RS)-1-(5-chloro-4-nitro-thiophene-2-sulfonyl)-pyrrolidin-3-ol is a useful research compound. Its molecular formula is C8H9ClN2O5S2 and its molecular weight is 312.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of (RS)-3-pyrrolidinol (0.75 g, 8.6 mmol) in THF (18 ml) was added at room temperature 5-chloro-4-nitrothiophene-2-sulfonyl chloride (1.5 g, 5.72 mmol) and triethylamine (0.88 ml, 6.3 mmol). The light yellow suspension was stirred at room temperature for 17 h, and evaporated. The crude product was further purified by column chromatography on silica gel (ethyl acetate), and subsequent crystallization from dichloromethane/MeOH/hexane to yield (RS)-1-(5-chloro-4-nitro-thiophene-2-sulfonyl)-pyrrolidin-3-ol (0.65 g, 36%) as a yellow solid. MS (EI) 312.0 [(M)+], mp 96° C.